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Compound of Interest

Compound Name: 10(2)-Nonadecenoyl chloride

Cat. No.: B3175029

CAS Number: 95548-27-9

For Researchers, Scientists, and Drug Development Professionals

Introduction

10(Z)-Nonadecenoyl chloride, with the CAS number 95548-27-9, is a long-chain, unsaturated
fatty acyl chloride.[1] As a reactive derivative of cis-10-Nonadecenoic acid, it serves as a
versatile intermediate in organic synthesis, particularly for the introduction of the C19:1 acyl
group into various molecules. The presence of the acyl chloride functional group imparts high
reactivity, making it a valuable tool for the synthesis of esters, amides, and other lipid
derivatives. This guide provides a comprehensive overview of its chemical properties, a general
synthesis protocol, expected reactivity, and the potential biological significance based on its
parent fatty acid.

Chemical and Physical Properties

Detailed experimental data for 10(Z)-Nonadecenoyl chloride is not readily available in the
literature. However, its properties can be estimated based on its structure and by comparison
with a structurally similar and well-characterized long-chain unsaturated acyl chloride, oleoyl
chloride (C18:1).
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Property Value Source/Analogy
CAS Number 95548-27-9

Molecular Formula C19H3sCIO [1]

Molecular Weight 314.93 g/mol [1]

Synonyms (2)-10-Nonadecenoyl chloride [1]

Physical State

Liquid (at room temperature)

Supplier Data

Analogy to Oleoyl Chloride[2]

Boiling Point > 200 °C at reduced pressure
[31[4]
) Analogy to Oleoyl Chloride[2]
Density ~0.91 g/mL at 25 °C
[3][5]
Soluble in organic solvents
- (e.g., chloroform, ether, ]
Solubility Analogy to Oleoyl Chloride[3]
acetone); Insoluble and reacts
with water.
Purity >99% [1]
Freezer (-20°C), under inert Supplier Data & Analogy to
Storage

atmosphere

Oleoyl Chloride[3]

Experimental Protocols
General Synthesis of 10(Z)-Nonadecenoyl Chloride

A standard method for the preparation of acyl chlorides from their corresponding carboxylic

acids is through the use of a chlorinating agent such as thionyl chloride (SOCI2) or oxalyl

chloride.[6] Phosgene can also be used, particularly in industrial settings.[7] Below is a

generalized laboratory-scale protocol for the synthesis from cis-10-Nonadecenoic acid.

Materials:

e cis-10-Nonadecenoic acid

e Thionyl chloride (SOCI2) or Oxalyl chloride ((COCI)2)
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Anhydrous dichloromethane (DCM) or another inert solvent

Dry glassware

Nitrogen or Argon gas supply

Rotary evaporator
Procedure:

o Reaction Setup: In a dry, two-necked round-bottom flask equipped with a magnetic stir bar, a
reflux condenser, and a gas inlet for inert gas, dissolve cis-10-Nonadecenoic acid in
anhydrous dichloromethane.

» Addition of Chlorinating Agent: Under a gentle stream of nitrogen or argon, slowly add an
excess (typically 1.5-2.0 equivalents) of thionyl chloride or oxalyl chloride to the stirred
solution at room temperature. If using oxalyl chloride, a catalytic amount of anhydrous
dimethylformamide (DMF) is often added.

o Reaction: The reaction mixture is typically stirred at room temperature or gently heated to
reflux (e.g., 40-50 °C) for 1-3 hours. The progress of the reaction can be monitored by the
cessation of gas evolution (HCI and SO: for thionyl chloride; HCI, CO, and CO: for oxalyl
chloride).

o Work-up: After the reaction is complete, the excess chlorinating agent and solvent are
carefully removed under reduced pressure using a rotary evaporator. It is crucial to use a
trap to neutralize the acidic off-gases.

« Purification: The resulting crude 10(Z)-Nonadecenoyl chloride can often be used directly
for subsequent reactions. If higher purity is required, vacuum distillation can be performed,
although this may lead to some decomposition of long-chain acyl chlorides.[7]

Safety Precautions: This reaction should be performed in a well-ventilated fume hood as the
reagents and byproducts are corrosive and toxic. Anhydrous conditions are essential to prevent
the hydrolysis of the acyl chloride product.
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Synthesis of 10(Z)-Nonadecenoyl Chloride

Starting Materials

[Thionyl Chloride (SOCI2) or) Process Product

Oxalyl Chloride ((COCI)z)
| { Reaction in > l Removal of Excess Reagent\ .
Anhydrous Solvent and Solvent (Vacuum) ) ot enelzesnay) Sl
A
cis-10-Nonadecenoic Acid T

Click to download full resolution via product page
General synthesis workflow for 10(Z)-Nonadecenoyl chloride.

Reactivity and Applications

10(Z)-Nonadecenoyl chloride is a highly reactive compound due to the electrophilic nature of
the carbonyl carbon and the good leaving group ability of the chloride ion. It readily undergoes
nucleophilic acyl substitution reactions.

Key Reactions:

e Hydrolysis: Reacts vigorously with water to form cis-10-Nonadecenoic acid and hydrochloric
acid. This necessitates handling and storage under anhydrous conditions.

o Esterification: Reacts with alcohols to form the corresponding esters. This reaction is often
carried out in the presence of a non-nucleophilic base (e.g., pyridine or triethylamine) to
neutralize the HCI byproduct.

» Amidation: Reacts with ammonia, primary amines, or secondary amines to form primary,
secondary, or tertiary amides, respectively. Typically, two equivalents of the amine are used,
with one acting as a nucleophile and the other as a base.
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These reactions make 10(Z)-Nonadecenoyl chloride a key intermediate for synthesizing a
variety of lipid derivatives, such as surfactants, signaling molecules, and prodrugs.[3][5]

Reactivity of 10(Z)-Nonadecenoyl Chloride

Nucleophiles

Alcohol (R'-OH) ( Amine (R'-NHz) )

10(Z)-Nonadecenoy! Chloride

+ H20 + R'-OH + R'-NH:z
- HCI - HCI - HCI

cis-10-Nonadecenoic Acid

Products

Click to download full resolution via product page
General reactivity of 10(Z)-Nonadecenoyl chloride.

Biological Significance (Inferred)

Direct studies on the biological activity of 10(Z)-Nonadecenoyl chloride are not available.
However, the biological roles of its parent fatty acid, cis-10-Nonadecenoic acid, can provide

insights into its potential areas of relevance.

 Anti-tumor Activity: cis-10-Nonadecenoic acid has been investigated for its potential anti-
tumor properties. It was reported to inhibit the proliferation of HL-60 cells with an ICso value
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of 295 pM and to prevent the production of tumor necrosis factor induced by
lipopolysaccharides (LPS) in mouse macrophages.[8]

e p53 Inhibition: Long-chain fatty acids, including cis-10-Nonadecenoic acid, have been
demonstrated to inhibit the activity of the tumor suppressor protein p53.[8]

e Metabolic Presence: 10Z-Nonadecenoic acid is a long-chain fatty acid that has been
detected in biofluids such as blood and feces. It is classified as a long-chain fatty acid, which
are fundamental components of cellular membranes and are involved in numerous metabolic
and signaling pathways.

As an acyl chloride, 10(Z)-Nonadecenoyl chloride would be too reactive to exist in a biological
system. However, its synthetic derivatives (e.g., amides or esters) could be designed to mimic
or antagonize the signaling pathways of endogenous lipids. For example, fatty acid amides are
a known class of signaling molecules.

Hypothetical Cellular Interaction of a Lipid Derivative

Lipid Derivative
(e.g., Amide of 10(Z)-Nonadecenoic Acid)

Membrane Receptor

(e.g., GPCR)

Activates

Intracellular Signaling
Cascade

Cellular Response
(e.g., Inhibition of Proliferation)
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Hypothetical signaling pathway for a lipid derivative.

Conclusion

10(Z)-Nonadecenoyl chloride is a reactive chemical intermediate with significant potential in
synthetic organic chemistry and drug development. While specific data on this compound is
limited, its properties and reactivity can be reliably inferred from general chemical principles
and data from analogous compounds. The known biological activities of its parent fatty acid
suggest that derivatives of 10(Z)-Nonadecenoyl chloride could be valuable tools for
investigating and modulating cellular signaling pathways, particularly those related to cancer
cell proliferation and inflammation. Further research into this compound and its derivatives is
warranted to fully explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3175029#10-z-nonadecenoyl-chloride-cas-number-
95548-27-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b3175029#10-z-nonadecenoyl-chloride-cas-number-95548-27-9
https://www.benchchem.com/product/b3175029#10-z-nonadecenoyl-chloride-cas-number-95548-27-9
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3175029?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3175029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

